N-(4-bromo-3-methylphenyl)-2-(4-phenylpiperazin-1-yl)acetamide

• IUPAC Name: N-(4-bromo-3-methylphenyl)-2-(4-phenylpiperazin-1-yl)acetamide
• InChI: InChI=1S/C19H22BrN3O/c1-15-13-16(7-8-18(15)20)21-19(24)14-22-9-11-23(12-10-22)17-5-3-2-4-6-17/h2-8,13H,9-12,14H2,1H3,(H,21,24)
• InChI Key: XIFBTGCPELTGOH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NC(=O)CN2CCN(CC2)C3=CC=CC=C3)Br
• Molecular Formula: C19H22BrN3O
• Molecular Weight: 388.3 g/mol

Description

N-(4-bromo-3-methylphenyl)-2-(4-phenylpiperazin-1-yl)acetamide, also known as BRL-15572, is a chemical compound that has been extensively studied for its potential use in treating various neurological disorders. BRL-15572 is a selective antagonist of the dopamine D3 receptor, which has been implicated in a variety of psychiatric and neurological conditions, including addiction, depression, and Parkinson's disease.

Scientific Research Applications

Design and Synthesis of Novel Compounds

Several studies focus on the design and synthesis of novel compounds related to N-(4-bromo-3-methylphenyl)-2-(4-phenylpiperazin-1-yl)acetamide for potential therapeutic applications. For example, novel derivatives have been synthesized to explore their biological activities, such as antimicrobial, anticonvulsant, and antidepressant effects. These compounds are evaluated for their efficacy in various assays, demonstrating the chemical versatility and potential pharmacological benefits of this chemical class (Yang Jing, 2010); (P. Nayak et al., 2014).

Antioxidant and Free Radical Scavenging Activity

Research into the antioxidant properties of amidoalkyl-2-naphthol derivatives, including compounds structurally similar to N-(4-bromo-3-methylphenyl)-2-(4-phenylpiperazin-1-yl)acetamide, reveals significant free radical scavenging activity. This underscores the potential of these compounds in oxidative stress-related conditions (Khawla Boudebbous et al., 2021).

Antimicrobial and Antifungal Activities

Some derivatives of N-(4-bromo-3-methylphenyl)-2-(4-phenylpiperazin-1-yl)acetamide have been synthesized and evaluated for their antimicrobial and antifungal activities. The modification of this molecule can lead to significant bioactivity against various pathogens, suggesting its utility in developing new antimicrobial agents (L. Yurttaş et al., 2015).

Molecular Modeling and Drug Design

Molecular modeling studies on compounds related to N-(4-bromo-3-methylphenyl)-2-(4-phenylpiperazin-1-yl)acetamide provide insights into their potential mechanisms of action and interaction with biological targets. These studies contribute to drug design efforts by identifying key molecular interactions responsible for therapeutic effects, paving the way for the development of more effective and specific drugs (A. Dekeyne et al., 2012).